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Compound of Interest

Compound Name: 8-Benzyloxyadenosine

Cat. No.: B3230928

Application Notes and Protocols for 8-
Benzyloxyadenosine

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling and disposal of 8-
Benzyloxyadenosine, an adenosine analogue. While a specific Safety Data Sheet (SDS) for
8-Benzyloxyadenosine is not readily available, the following protocols are based on
information for structurally similar compounds and general laboratory safety practices.

Chemical and Physical Properties

Limited specific experimental data for 8-Benzyloxyadenosine is available in the public
domain. The following table summarizes known information and predicted properties based on
available data for related compounds. Researchers should handle this compound with care,
assuming it may have hazardous properties.
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Property

Value

Source/Comment

Chemical Name

8-Benzyloxyadenosine

[1](21[3]

CAS Number 131265-29-7 [1]
Molecular Formula C17H19N505 [1]
Molecular Weight 373.36 g/mol [1]
Off-white to white solid General appearance for similar
Appearance _
(predicted) compounds[4]
Boiling Point 727.3+£70.0 °C (Predicted) [1]
Density 1.70+0.1 g/cm3 (Predicted) [1]
pKa 12.94+0.70 (Predicted) [1]
151 - 153 °C (for Data for a related compound,
Melting Point Benzenesulfonamide, a related  handle with similar thermal
compound) precautions[4]
Flash Point Not Available
Solubility Not Available

Hazard Identification and Precautionary Statements

Based on the hazard profiles of similar chemical structures, 8-Benzyloxyadenosine should be

treated as a potentially hazardous substance. The following hazards are likely, and the

corresponding precautionary statements from the Globally Harmonized System (GHS) should

be followed.

e Hazard Statements:

o H315: Causes skin irritation.[5]

o H319: Causes serious eye irritation.[5]

o H335: May cause respiratory irritation.[5]
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 Precautionary Statements:

o

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[5]

P264: Wash skin thoroughly after handling.[5]

P271: Use only outdoors or in a well-ventilated area.[5]

P280: Wear protective gloves/ eye protection/ face protection.[5]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[5]

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for
breathing.[5]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.[5]

P312: Call a POISON CENTER/doctor if you feel unwell.[5]

P403 + P233: Store in a well-ventilated place. Keep container tightly closed.[5]

P405: Store locked up.[5]

P501: Dispose of contents/container to an approved waste disposal plant.[5]

Experimental Protocols: Safe Handling and Storage

3.1. Engineering Controls

» Work with 8-Benzyloxyadenosine should be conducted in a certified chemical fume hood to

minimize inhalation exposure.

e An eyewash station and safety shower must be readily accessible in the immediate work

area.[6]

3.2. Personal Protective Equipment (PPE)
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Eye and Face Protection: Wear chemical safety goggles or a face shield as described by
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[4]

Skin Protection:
o Wear impervious gloves (e.qg., nitrile) at all times when handling the compound.
o Alab coat or other protective clothing should be worn to prevent skin contact.[4][6]

Respiratory Protection: If working outside of a fume hood or if dust generation is likely, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[4]

3.3. Handling Procedures

Before use, ensure all necessary PPE is donned correctly.

Handle as a solid to minimize dust generation. If weighing, do so carefully within the fume
hood.

Avoid all direct contact with the compound.

After handling, wash hands and any potentially exposed skin thoroughly with soap and
water.

Immediately change any contaminated clothing.

3.4. Storage

Store in a tightly closed container in a dry, cool, and well-ventilated area.[4]
Keep away from strong oxidizing agents and strong bases.[4]

Store in a locked cabinet or area accessible only to authorized personnel.[5]

First Aid Measures
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 Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration and seek immediate medical attention.[4]

o Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15
minutes while removing contaminated clothing and shoes. Seek medical attention if irritation
persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing and seek immediate medical attention from an ophthalmologist.

 Ingestion: Do not induce vomiting. Clean mouth with water and drink plenty of water
afterwards. Never give anything by mouth to an unconscious person. Seek immediate
medical attention.[4]

Accidental Release Measures

o Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection.

Contain the spill. For a solid, carefully sweep up the material to avoid generating dust and
place it in a suitable, closed container for disposal.[4][6]

Clean the affected area thoroughly with a suitable solvent (e.g., ethanol) followed by soap
and water.

Dispose of all contaminated materials as hazardous waste.

Disposal Protocol

» All waste containing 8-Benzyloxyadenosine must be disposed of as hazardous chemical
waste.

» Dispose of the contents and container in accordance with all local, state, and federal
regulations at an approved waste disposal plant.[5]

e Do not allow the chemical to enter the environment.[4]
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Visualization

The following diagram illustrates the workflow for the safe handling and disposal of 8-
Benzyloxyadenosine.

Receipt of 8-Benzyloxyadenosine

Initial Storage

Store in a Cool, Dry, Well-Ventilated, Locked Area

Preparation
Don Appropriate PPE
(Gloves, Goggles, Lab Coat)
Handle in Chemical Fume Hood Rdturn to Storage

Experimental Use

Waste Genefation

Collect Waste in Labeled, Sealed Container Decontaminate Work Area

Dispose of as Hazardous Waste via Approved Facility

End of Lifecycle
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Caption: Workflow for Safe Handling and Disposal of 8-Benzyloxyadenosine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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